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Introduction

Cellular Communication Network Factor 1 (CCN1), also known as Cysteine-rich angiogenic
inducer 61 (CYRG61), is a matricellular protein critical in a myriad of biological processes,
including cell adhesion, migration, proliferation, angiogenesis, and inflammation. Its expression
and localization can provide valuable insights into disease states, particularly in cancer and
inflammatory disorders. Flow cytometry offers a powerful platform for the quantitative analysis
of CCN1-expressing cells within heterogeneous populations. These application notes provide
detailed protocols for the detection of intracellular CCN1 and summarize key signaling

pathways, offering a comprehensive guide for researchers.

Data Presentation
Table 1: Intracellular CCN1 Expression in Human
Peripheral Blood Mononuclear Cells (PBMCs)
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CCN1 Expression

(Median

Cell Subset Treatment Reference
Fluorescence
Intensity)

CD14+ Monocytes Unstimulated Baseline

CD14+ Monocytes TNF-a (5h) Increased

CD19+ B cells Unstimulated Baseline

CD56+ NK cells Unstimulated Baseline

CD3+/CD4+ T cells Unstimulated Baseline

CD3+/CD8+ T cells Unstimulated Baseline

Table 2: CCN1 Concentration in Cell Lysates of BFA-
Treated PBMCs

Treatment

CCN1 Concentration
(pg/ml)

Reference

Unstimulated (Control)

142 (median)

TNF-a (5h)

574 (median)

Experimental Protocols

Protocol 1: Intracellular Staining of CCN1 in Human Immune Cells for Flow Cytometry

This protocol is designed for the detection of intracellular CCN1 in human peripheral blood

mononuclear cells (PBMCs) and their subsets.

Materials:

 Human PBMCs isolated by density gradient centrifugation

e Cell culture medium (e.g., RPMI-1640 with 10% FBS)
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» Brefeldin A (BFA) solution

¢ Phosphate-Buffered Saline (PBS)

o FACS Buffer (PBS with 2% FBS and 0.05% sodium azide)

» Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

» Permeabilization Buffer (e.g., 0.1% Saponin in FACS Buffer)

e Fluorochrome-conjugated antibodies for cell surface markers (e.g., anti-CD3, anti-CD4, anti-
CDS8, anti-CD14, anti-CD19, anti-CD56)

e Primary antibody: Rabbit anti-human CCN1/CYR61
e Secondary antibody: Fluorochrome-conjugated anti-rabbit IgG

* |sotype control antibody (Rabbit IgG)

Flow cytometer

Procedure:

o Cell Preparation and Stimulation (Optional):

o Resuspend isolated PBMCs in cell culture medium at a concentration of 1 x 10”6 cells/mL.

o For analysis of cytokine-induced CCN1 expression, treat cells with the desired stimulant
(e.g., TNF-a) for the indicated time.

o To block protein secretion and allow intracellular accumulation of CCN1, add Brefeldin A to
the cell culture for the last 4-5 hours of stimulation.

o Surface Marker Staining:
o Wash the cells twice with cold FACS Buffer by centrifuging at 300 x g for 5 minutes.

o Resuspend the cell pellet in 100 uL of FACS Buffer containing the appropriate dilutions of
fluorochrome-conjugated antibodies for cell surface markers.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1176704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Incubate for 30 minutes at 4°C in the dark.

o Wash the cells twice with cold FACS Buffer.

 Fixation:
o Resuspend the cell pellet in 100 pL of Fixation Buffer.
o Incubate for 20 minutes at room temperature in the dark.
o Wash the cells once with FACS Buffer.
» Permeabilization and Intracellular Staining:
o Resuspend the fixed cells in 100 pL of Permeabilization Buffer.

o Add the primary anti-CCN1 antibody or the isotype control antibody at the predetermined
optimal concentration.

o Incubate for 30 minutes at 4°C in the dark.
o Wash the cells twice with Permeabilization Buffer.

o Resuspend the cell pellet in 100 puL of Permeabilization Buffer containing the
fluorochrome-conjugated secondary antibody.

o Incubate for 30 minutes at 4°C in the dark.
o Wash the cells twice with Permeabilization Buffer.
o Data Acquisition:
o Resuspend the final cell pellet in 300-500 uL of FACS Buffer.

o Acquire the samples on a flow cytometer. Be sure to collect a sufficient number of events
for robust statistical analysis.

o Set up appropriate gates based on forward and side scatter to exclude debris and
doublets, and then gate on specific immune cell subsets using the surface marker
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staining. Analyze CCNL1 expression within each gated population.

Visualizations

Signaling Pathways and Experimental Workflow
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» To cite this document: BenchChem. [Application Notes and Protocols for Flow Cytometry
Analysis of CCN1-Expressing Cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1176704/docs#application-notes-and-protocols-for-
flow-cytometry-analysis-of-ccnl-expressing-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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